N-(3-(1H-imidazol-1-yl)propyl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(3-imidazol-1-ylpropyl)-2-[5-(3-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C18H20N4O3/c1-24-16-5-2-4-14(10-16)17-11-15(21-25-17)12-18(23)20-6-3-8-22-9-7-19-13-22/h2,4-5,7,9-11,13H,3,6,8,12H2,1H3,(H,20,23)
• InChI Key: NXXAKVRUZULHSD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=NO2)CC(=O)NCCCN3C=CN=C3
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol
• CAS No.: 953203-57-1

Description

N-(3-(1H-imidazol-1-yl)propyl)-2-(5-(3-methoxyphenyl)isoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C18H20N4O3 and its molecular weight is 340.383. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

• Anticonvulsant Activity : A study by Aktürk et al. (2002) focused on the synthesis of omega-(1H-imidazol-1-yl)-N-phenylalkanoic acid amide derivatives, exploring their anticonvulsant activity against seizures induced by maximal electroshock (MES). The findings highlighted the potential of these compounds in epilepsy research (Aktürk et al., 2002).

• Potential PET Tracers for NPP1 : Gao et al. (2016) synthesized carbon-11-labeled imidazopyridine- and purine-thioacetamide derivatives for imaging of nucleotide pyrophosphatase/phosphodiesterase 1 (NPP1), a key enzyme in nucleotide metabolism, using positron emission tomography (PET) (Gao et al., 2016).

• Melatonin Receptor Ligands : El Kazzouli et al. (2011) designed and synthesized a novel class of imidazo[1,2-a]pyridines as melatonin receptor ligands, evaluating their affinities for binding on melatonin receptors, highlighting their significance in the study of sleep and circadian rhythm disorders (El Kazzouli et al., 2011).

• Coordination Complexes and Antioxidant Activity : Chkirate et al. (2019) reported on the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II), discussing the effect of hydrogen bonding on the self-assembly process and their significant antioxidant activity (Chkirate et al., 2019).

• Antibacterial Agents : Ramalingam et al. (2019) synthesized derivatives of 2-[(5-aryl-1,3,4-oxadiazol-2-yl)thio]-N-(2-phenyl-1,8-naphthyridin-3-yl)acetamides and evaluated their antibacterial activity, showing significant activity and highlighting their potential as therapeutic agents against bacterial infections (Ramalingam et al., 2019).